11,12-De(methylenedioxy)danuphylline
11,12-De(methylenedioxy)danuphylline
Brand Name:
Vulcanchem
CAS No.:
888482-17-5
VCID:
VC0047478
InChI:
InChI=1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21+,22+,23+/m0/s1
SMILES:
COC(=O)C12CCC34CCCN(C3C1(CC(=O)C4)C5=CC=CC=C5N2C(=O)OC)C=O
Molecular Formula:
C23H26N2O6
Molecular Weight:
426.469
11,12-De(methylenedioxy)danuphylline
CAS No.: 888482-17-5
Cat. No.: VC0047478
Molecular Formula: C23H26N2O6
Molecular Weight: 426.469
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 888482-17-5 |
|---|---|
| Molecular Formula | C23H26N2O6 |
| Molecular Weight | 426.469 |
| IUPAC Name | dimethyl (1R,9S,12R,17S)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate |
| Standard InChI | InChI=1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21+,22+,23+/m0/s1 |
| Standard InChI Key | OMANQXKGUWJXTD-JBJBFBLISA-N |
| SMILES | COC(=O)C12CCC34CCCN(C3C1(CC(=O)C4)C5=CC=CC=C5N2C(=O)OC)C=O |
| Appearance | Cryst. |
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